Cas no 371773-61-4 (3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile)

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile is a heterocyclic compound combining coumarin and pyrazole moieties, exhibiting potential utility in medicinal chemistry and material science. Its structural framework offers versatility for further functionalization, making it a valuable intermediate in synthetic applications. The presence of the electron-withdrawing nitrile group enhances reactivity, facilitating nucleophilic additions or cyclizations. The coumarin core contributes to photophysical properties, suggesting applications in fluorescent probes or optoelectronic materials. This compound’s well-defined crystalline structure ensures reproducibility in research settings. Its stability under standard conditions and compatibility with common organic solvents further underscore its practicality for laboratory use. Ongoing studies explore its biological activity, particularly in enzyme inhibition or antimicrobial contexts.

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile structure

371773-61-4 structure

Product Name:3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile

CAS No:371773-61-4

MF:C₁₉H₁₁N₃O₂

MW:313.309543848038

CID:6308540

PubChem ID:876573

Update Time:2025-06-08

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile
- IFLab1_001507
- CHEMBL1488671
- F0383-0241
- 371773-61-4
- 3-(2-oxochromen-3-yl)-1-phenylpyrazole-4-carbonitrile
- CB00717
- Z56787035
- HMS1416E11
- HMS2313P09
- SMR000070330
- MLS000061850
- SMSF0008758
- AKOS000528551
- Inchi： 1S/C19H11N3O2/c20-11-14-12-22(15-7-2-1-3-8-15)21-18(14)16-10-13-6-4-5-9-17(13)24-19(16)23/h1-10,12H
- InChI Key： IDUIJQUMAWSKLT-UHFFFAOYSA-N
- SMILES： O1C(C(=CC2C=CC=CC1=2)C1C(C#N)=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

Exact Mass: 313.085126602g/mol
Monoisotopic Mass: 313.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 67.9Å²

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0383-0241-2μmol	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0383-0241-5μmol	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0383-0241-10μmol	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0383-0241-20μmol	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F0383-0241-1mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0383-0241-2mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0383-0241-3mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0383-0241-4mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0383-0241-5mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0383-0241-10mg	3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile	371773-61-4	90%+	10mg	$79.0	2023-07-28

3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

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Additional information on 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS No. 371773-61-4)

The compound 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile, identified by its CAS number 371773-61-4, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its hybrid structure, combining a coumarin moiety with a pyrazole ring, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmacophore, and organic semiconductor. The presence of both electron-donating and electron-withdrawing groups in its framework enhances its reactivity and functionality, making it a subject of ongoing studies.

One of the most searched questions related to this compound is: "What are the applications of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile in drug discovery?" Recent studies suggest that this molecule exhibits promising biological activity, particularly in targeting enzymes like kinases and phosphodiesterases. Its cyano group and aromatic systems contribute to its ability to interact with biological targets, making it a potential lead compound for anti-inflammatory and anticancer therapies. Additionally, its photophysical properties are being explored for bioimaging and sensor development, aligning with the growing demand for non-invasive diagnostic tools.

Another trending topic is the use of 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile in organic electronics. With the rise of flexible displays and wearable technology, researchers are investigating its charge transport properties and thermal stability. The compound's π-conjugated system and high quantum yield make it suitable for OLEDs and photovoltaic devices. This aligns with the global push toward sustainable energy and green chemistry, as the compound can be synthesized using eco-friendly protocols.

The synthesis of CAS No. 371773-61-4 often involves multicomponent reactions or catalyzed cyclizations, which are frequently searched by synthetic chemists. Optimizing its yield and purity is critical for scaling up production, especially for industrial applications. Recent advancements in microwave-assisted synthesis and flow chemistry have improved the efficiency of its preparation, reducing waste and energy consumption. These methods are particularly relevant in the context of circular economy initiatives.

In summary, 3-(2-oxo-2H-chromen-3-yl)-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 371773-61-4) is a multifaceted compound with applications spanning drug development, material science, and environmental sustainability. Its unique structure and properties continue to inspire innovation across disciplines, addressing some of the most pressing challenges in modern science and technology.